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Compound of Interest

Compound Name: 1-(3-Methylphenyl)ethanamine

Cat. No.: B1308325

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 1-(3-
Methylphenyl)ethanamine in a laboratory setting. Due to the limited availability of specific
safety data for this compound, this document incorporates information from structurally related
chemicals to provide a thorough understanding of the potential hazards and necessary
precautions.

Hazard Identification and Classification

1-(3-Methylphenyl)ethanamine is a primary amine that, based on data from similar
compounds, is expected to be a skin, eye, and respiratory irritant. While specific GHS
classifications are not readily available for this compound, related structures are often classified
as corrosive or irritant.

Potential Health Effects:
 Inhalation: May cause respiratory tract irritation.
o Skin Contact: May cause skin irritation or burns upon prolonged contact.

o Eye Contact: May cause serious eye irritation or damage.
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 Ingestion: May be harmful if swallowed.

Physical and Chemical Properties

A summary of the known and computed physical and chemical properties of 1-(3-
Methylphenyl)ethanamine is presented in Table 1.

Property Value Source
Molecular Formula CoHisN PubChem[1]
Molecular Weight 135.21 g/mol PubChem[1]
Appearance Solid Sigma-Aldrich[2]
CAS Number 70138-19-1 PubChem[1]

Note: A comprehensive set of experimentally determined physical properties such as melting
point, boiling point, and flash point for 1-(3-Methylphenyl)ethanamine is not readily available.

Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with 1-(3-
Methylphenyl)ethanamine.

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[3][4]
¢ Avoid contact with skin, eyes, and clothing.[3][4]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[3][4]

» Avoid breathing dust or vapors.[3][5]
e Wash hands thoroughly after handling.[3][5]

Storage:
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» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]
» Keep away from incompatible materials such as strong oxidizing agents.[3][4]
e The storage class for this compound is 11 - Combustible Solids.[2]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 1-(3-Methylphenyl)ethanamine. A visual
guide to the recommended PPE is provided below.

o Eye/Face Protection: Chemical safety goggles or a face shield are essential to protect
against splashes.[5][6]

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. Inspect gloves
for integrity before use.[7]

o Protective Clothing: A lab coat or chemical-resistant apron should be worn to prevent skin
contact.[8]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
dust or aerosols, a NIOSH-approved respirator may be necessary.[6]
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Personal Protective Equipment (PPE) for Handling 1-(3-Methylphenyl)ethanamine

- Eye/Face Protection
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o Hand Protection
"1 (Chemical-Resistant Gloves)

Researcher
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Recommended Personal Protective Equipment (PPE).

First Aid Measures

In the event of exposure to 1-(3-Methylphenyl)ethanamine, immediate first aid is critical.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[9]

Skin Contact

Immediately flush the skin with plenty of water
for at least 15 minutes. Remove contaminated
clothing. Seek medical attention if irritation
persists.[9][10]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[9][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[11]

Accidental Release Measures

In the case of a spill, follow these procedures to ensure safety and minimize environmental

contamination. A workflow for spill response is detailed in the diagram below.

Minor Spill:

Alert others in the area.

Wear appropriate PPE.

Clean the spill area with soap and water.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.
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» Dispose of the waste in accordance with local, state, and federal regulations.

Major Spill:

o Evacuate the area immediately.

 Alert your institution's emergency response team.

e Do not attempt to clean up a large spill without proper training and equipment.
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Workflow for Responding to a Chemical Spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

o Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[12]

Toxicological Information

Specific toxicological data for 1-(3-Methylphenyl)ethanamine is not available. However, based
on the toxicological profiles of similar aromatic amines, it should be handled as a potentially
hazardous substance.

Stability and Reactivity

o Reactivity: No specific reactivity data is available.

o Chemical Stability: Stable under recommended storage conditions.[3][4]
e Incompatible Materials: Strong oxidizing agents.[3][4]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and nitrogen oxides.[12]

Disposal Considerations

Dispose of 1-(3-Methylphenyl)ethanamine and any contaminated materials in accordance
with all applicable local, state, and federal regulations. Contact a licensed professional waste
disposal service.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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